Cas no 880812-30-6 (N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide)

• Product Name: N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide
• CAS No: 880812-30-6
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5422218
• Update Time: 2025-06-09

N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

• Inchi： 1S/C18H18N4O3/c1-25-14-7-4-6-13(12-14)19-17(23)10-5-11-22-18(24)15-8-2-3-9-16(15)20-21-22/h2-4,6-9,12H,5,10-11H2,1H3,(H,19,23)
• InChI Key： DHNYDZMGPHZGER-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCCC(NC2=CC=CC(OC)=C2)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

Introduction to N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide and Its Significance in Modern Chemical Biology

N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide, with the CAS number 880812-30-6, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This molecule belongs to a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. The presence of both 3-methoxyphenyl and 4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl moieties in its structure suggests a high degree of complexity and functionality, which makes it an intriguing subject for further research.

The compound's structure is characterized by a butanamide backbone linked to a benzotriazine ring system. The benzotriazine moiety is particularly noteworthy as it is known for its ability to interact with biological targets in various ways. This interaction can lead to the development of new therapeutic agents that target specific biological pathways. The 3-methoxyphenyl group adds another layer of functionality, providing a potential site for further chemical modification and enhancing the compound's bioavailability.

In recent years, there has been a surge in research focused on developing novel compounds with applications in pharmaceuticals and biotechnology. N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide has emerged as a promising candidate due to its unique structural features. Studies have shown that this compound exhibits interesting biological activities that could make it valuable in the development of new drugs.

The pharmacological properties of N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide have been explored in several preclinical studies. These studies have revealed that the compound has the potential to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The benzotriazine ring system is particularly important in these interactions, as it can act as a scaffold for binding to specific proteins.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The benzotriazine moiety has been shown to have neuroprotective properties, which could make it useful in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the 3-methoxyphenyl group may contribute to enhancing the compound's ability to cross the blood-brain barrier, which is crucial for treating neurological conditions.

The synthesis of N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including condensation reactions and cyclization processes. Advances in synthetic chemistry have made it possible to produce this compound more efficiently and on a larger scale.

In conclusion, N-(3-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide (CAS no. 880812-30-6) is a promising compound with significant potential in the field of chemical biology. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound could play a crucial role in the development of new therapeutic agents for various diseases.